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Compound of Interest

Compound Name: Tributylmethylammonium chloride

Cat. No.: B1206052

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties of
Tributylmethylammonium chloride (TBMAC), a quaternary ammonium salt with significant
applications in industrial and research settings. This document details its physicochemical and
toxicological properties, outlines the standardized experimental methodologies for their
determination, and illustrates its primary mechanism of action.

Core Properties of Tributylmethylammonium
Chloride

Tributylmethylammonium chloride, also known as Methyltributylammonium chloride, is a
versatile quaternary ammonium compound. It is widely utilized as a phase-transfer catalyst in
organic synthesis, facilitating reactions between reactants in immiscible phases.[1][2][3] Its
utility also extends to electrochemical applications and as a component in the formulation of
ionic liquids.[1][4]

Physicochemical Properties

The physical and chemical properties of Tributylmethylammonium chloride are summarized
in the table below. These properties make it suitable for a range of applications, particularly in
organic chemistry. It is commercially available both as a crystalline solid and as an aqueous
solution, typically at a concentration of 75%.[5][6][7]
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Property Value Reference(s)

Molecular Formula C13H30CIN [5161[8]

Molecular Weight 235.84 g/mol [516][8]
Colorless to yellow viscous

Appearance liquid or light yellow/beige [51[6][9][10]
crystals.
-33 °C t0 108 °C (Varies

Melting Point significantly with purity and [1112]1519111.0]
form)

Boiling Point 152 °C [4][5]

Density 0.964 g/mL (or g/cm3) [11[4115]

Solubility in Water

Miscible / Soluble

[2][5]

Vapor Pressure

7.9 mmHg at 25 °C

[ol11]

Refractive Index (n20/D)

1.4682 - 1.47

[2]14]

Toxicological and Safety Profile

The toxicological and safety data for Tributylmethylammonium chloride are crucial for its

handling and application in research and industrial settings. The compound is classified as a

hazardous substance, and appropriate safety precautions must be observed.
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Hazard Classification Description Reference(s)
Acute Toxicity (Oral) Harmful if swallowed. [8]

Acute Toxicity (Dermal) Harmful in contact with skin. [8]

Skin Corrosion/Irritation Causes skin irritation. [8][12]
Serious Eye Damage/Irritation Causes serious eye irritation. [81[12]

) o May cause respiratory
Respiratory Irritation T [81[12]
irritation.

Aquatic Hazard (Acute) Very toxic to aquatic life. [8]

GHS Hazard Statements: H302, H312, H315, H319, H335, H400[8]

Precautionary Statements: P261, P264, P271, P273, P280, P302 + P352, P305 + P351 +
P338[7][12]

Experimental Protocols for Property Determination

The determination of the physicochemical properties of chemical substances like
Tributylmethylammonium chloride is guided by standardized international protocols. The
Organisation for Economic Co-operation and Development (OECD) provides a comprehensive
set of guidelines for the testing of chemicals, ensuring data reliability and comparability across
different laboratories.[1][2][5][6][8]

General Workflow for Physicochemical Property
Determination

The following diagram illustrates a generalized workflow for the experimental determination of
the key physicochemical properties of a chemical substance, based on the principles outlined
in the OECD Guidelines.
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General Experimental Workflow for Physicochemical Property Determination
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A generalized workflow for determining the physicochemical properties of a chemical.

Detailed Methodologies
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e Melting Point (OECD Guideline 102): This is typically determined using the capillary method,
where a small, powdered sample in a capillary tube is heated at a controlled rate. The
temperatures at which melting begins and is complete are recorded. For ionic liquids like
Tributylmethylammonium chloride, which can have a wide melting range, differential
scanning calorimetry (DSC) may also be employed to obtain a more precise melting
endotherm.

» Boiling Point (OECD Guideline 103): The boiling point is determined by methods such as the
ebulliometer method, which measures the boiling temperature at atmospheric pressure.
Dynamic methods, where the vapor pressure is measured as a function of temperature, can
also be used.

o Density (OECD Guideline 109): The density of liquid forms is typically measured using a
pycnometer, hydrometer, or an oscillating densitometer. These methods involve determining
the mass of a known volume of the substance at a specific temperature.

o Water Solubility (OECD Guideline 105): The flask method is a common technique where an
excess of the substance is stirred in water at a constant temperature until equilibrium is
reached. The concentration of the substance in the aqueous solution is then determined
analytically. For highly soluble substances like Tributylmethylammonium chloride, a
simple miscibility test may suffice.

o Vapor Pressure (OECD Guideline 104): The vapor pressure can be measured using static
methods, dynamic methods (ebulliometry), or effusion methods. The choice of method
depends on the expected vapor pressure range of the substance.

Biological Activity and Signaling Pathways

Current scientific literature does not indicate that Tributylmethylammonium chloride is
directly involved in specific biological signaling pathways in the manner of a signaling molecule
or a targeted therapeutic agent. Its biological effects are primarily associated with its
toxicological properties as a quaternary ammonium compound, which can cause irritation and
cellular damage upon exposure.[8][12] It is used as a general biochemical reagent in some life
science research applications.

Mechanism of Action in Phase-Transfer Catalysis
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The primary and most significant application of Tributylmethylammonium chloride is as a
phase-transfer catalyst. It facilitates the reaction between a reactant in an aqueous phase and
a reactant in an organic phase by transporting the aqueous-phase reactant across the phase
boundary.

The mechanism, often referred to as the Starks extraction mechanism, is illustrated in the
following diagram:

Mechanism of Phase-Transfer Catalysis with Tributylmethylammonium Chloride
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The catalytic cycle of Tributylmethylammonium chloride in phase-transfer catalysis.

Explanation of the Catalytic Cycle:
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e lon Exchange: At the interface between the aqueous and organic phases, the
Tributylmethylammonium cation (Q*) from the catalyst exchanges its chloride anion (CI~) for
the anionic reactant (Y~) from the agueous phase.

o Migration: The newly formed ion pair (Q*Y™) is lipophilic due to the butyl groups on the
cation and migrates into the organic phase.

e Reaction: In the organic phase, the anion (Y~) is now "naked" and highly reactive, as it is not
strongly solvated. It attacks the organic substrate (RX), forming the product (RY) and
releasing the leaving group anion (X).

o Catalyst Regeneration: The catalyst cation (Q™*) pairs with the leaving group anion (X~) and
migrates back to the interface to begin another catalytic cycle.

This process allows for efficient reaction between otherwise immiscible reactants under mild
conditions, making Tributylmethylammonium chloride a valuable tool in organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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